2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol

• IUPAC Name: 2-[4-[3-[2-(4-ethylphenoxy)ethylamino]-4-nitrophenyl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C22H30N4O4/c1-2-18-3-6-20(7-4-18)30-16-9-23-21-17-19(5-8-22(21)26(28)29)25-12-10-24(11-13-25)14-15-27/h3-8,17,23,27H,2,9-16H2,1H3
• InChI Key: MEOGKBZISRSFBI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCCNC2=C(C=CC(=C2)N3CCN(CC3)CCO)[N+](=O)[O-]
• Molecular Formula: C22H30N4O4
• Molecular Weight: 414.5 g/mol

Description

2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol, also known as 4-(2-(4-ethylphenoxy)ethyl)-1-(4-(3-(4-nitrophenyl)piperazin-1-yl)butan-1-ol, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(3-{[2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl]amino}-2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-1-piperazinyl]ethanol is not fully understood. However, it is believed to act as a selective antagonist of the 5-HT7 receptor, which is involved in the regulation of various physiological processes such as mood, cognition, and sleep.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(3-{[2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl]amino}-2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-1-piperazinyl]ethanol has anti-inflammatory and analgesic effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Additionally, it has been shown to reduce pain sensitivity in animal models. Furthermore, it has been shown to have anxiolytic effects, reducing anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(3-{[2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl]amino}-2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-1-piperazinyl]ethanol in lab experiments is its selectivity for the 5-HT7 receptor. This makes it a useful tool for studying the physiological processes regulated by this receptor. However, one of the limitations is the lack of information on its pharmacokinetics and pharmacodynamics, which may affect its usefulness in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(3-{[2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl]amino}-2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-1-piperazinyl]ethanol. One potential direction is the investigation of its potential therapeutic applications in various diseases and disorders, such as inflammatory bowel disease and chronic pain. Additionally, further studies are needed to elucidate its exact mechanism of action and pharmacokinetics and pharmacodynamics. Furthermore, it may be useful to investigate its potential as a radioligand for imaging studies.

Synthesis Methods

The synthesis of 2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(3-{[2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl]amino}-2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-1-piperazinyl]ethanol involves a series of chemical reactions. The first step involves the reaction of 2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenylpiperazine with 2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethylamine to form N-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-3-({2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl)piperazin-1-yl]ethyl}amino)propan-1-amine. This intermediate is then reacted with 2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(chloromethyl)butan-1-ol to yield the final product, 2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(3-{[2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl]amino}-2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-1-piperazinyl]ethanol.

Scientific Research Applications

2-[2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanol(3-{[2-(2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolethylphenoxy)ethyl]amino}-2-[4-(3-{[2-(4-ethylphenoxy)ethyl]amino}-4-nitrophenyl)-1-piperazinyl]ethanolnitrophenyl)-1-piperazinyl]ethanol has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anxiolytic effects, making it a promising candidate for the treatment of various diseases and disorders. Additionally, it has been investigated for its potential use as a radioligand for imaging studies.